Cas no 1227293-41-5 (8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline)
8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline
-
- Inchi: 1S/C10H4ClF4N/c11-7-1-2-8(12)6-3-5(10(13,14)15)4-16-9(6)7/h1-4H
- InChI Key: WHLFPAINOKJARH-UHFFFAOYSA-N
- SMILES: N1C2C(=C(F)C=CC=2Cl)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 248.9968395g/mol
- Monoisotopic Mass: 248.9968395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9Ų
8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C202885-50mg |
8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline |
1227293-41-5 | 50mg |
$ 785.00 | 2022-04-01 | ||
| TRC | C202885-100mg |
8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline |
1227293-41-5 | 100mg |
$ 1300.00 | 2022-04-01 |
8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline
Introduction to 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline (CAS No. 1227293-41-5)
8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline, with the CAS number 1227293-41-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.
The molecular structure of 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline is characterized by a quinoline core with specific substituents: a chlorine atom at the 8-position, a fluorine atom at the 5-position, and a trifluoromethyl group at the 3-position. These functional groups contribute to the compound's unique chemical properties and biological activity, making it an attractive candidate for various research and development initiatives.
In recent years, there has been a growing interest in the development of quinoline derivatives for their potential use in treating various diseases. The presence of halogen substituents, such as chlorine and fluorine, can significantly influence the pharmacological properties of these compounds. For instance, the chlorine and fluorine atoms in 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline can enhance its lipophilicity, which is crucial for improving its bioavailability and cellular uptake.
The trifluoromethyl group, another key substituent in 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline, is known for its strong electron-withdrawing effect. This property can modulate the electronic distribution within the molecule, affecting its reactivity and stability. Additionally, the trifluoromethyl group can enhance the metabolic stability of the compound, making it more resistant to enzymatic degradation.
Recent studies have explored the biological activities of 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline. One notable area of research is its potential as an antiparasitic agent. Quinoline derivatives have a long history of use in antiparasitic treatments, particularly against malaria. The specific substitution pattern in 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline has been shown to exhibit potent activity against various parasitic organisms, including Plasmodium falciparum, the causative agent of malaria.
Beyond antiparasitic applications, 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline has also been investigated for its anticancer properties. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The mechanism of action appears to involve the inhibition of specific kinases and enzymes that are overexpressed in cancer cells.
The pharmacokinetic profile of 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound's lipophilicity and metabolic stability contribute to its extended half-life and sustained therapeutic effect.
In addition to its direct biological activities, 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline serves as an important intermediate in the synthesis of other bioactive compounds. Its unique structure makes it a valuable starting material for developing novel drugs with improved efficacy and reduced side effects. Chemists and pharmaceutical researchers are continuously exploring new synthetic routes to optimize the production process and enhance the yield of this compound.
The safety profile of 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline (CAS No. 1227293-41-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological activities make it an attractive target for developing new therapeutic agents. As research in this field continues to advance, it is likely that we will see more applications of this compound in clinical settings.
1227293-41-5 (8-Chloro-5-fluoro-3-(trifluoromethyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)